The morphology controlled growth of Co11(HPO3)8(OH)6 on nickel foams for quasi-solid-state supercapacitor applications†

CrystEngComm Pub Date: 2020-07-09 DOI: 10.1039/D0CE00885K

Abstract

In this study, Co11(HPO3)8(OH)6 was fabricated via a facile solvothermal process. The product with different morphologies of spherical-like, rod-like, bundle-like and flower-like microstructures can be easily controlled by adjusting the amount of DMF. Furthermore, flower-like Co11(HPO3)8(OH)6 obtained at 160 °C after 12 h with a H2O/DMF ratio of 1 : 1 shows improved electrochemical performance. The flower-like Co11(HPO3)8(OH)6 can be directly used as an electrode, demonstrating an excellent specific capacity of 919.3 C g−1 (1532.2 F g−1) at 1 A g−1, and its capacity retention can reach 71.3% at 20 A g−1. The as-prepared Co11(HPO3)8(OH)6//AC device delivers a higher energy density of 14.5 W h kg−1 and has an outstanding cyclic stability of 83.5% after 7800 cycles.

Graphical abstract: The morphology controlled growth of Co11(HPO3)8(OH)6 on nickel foams for quasi-solid-state supercapacitor applications
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